1-[1-(2-Methylphenyl)-1,2,4-triazol-3-yl]ethanone

• IUPAC Name: 1-[1-(2-methylphenyl)-1,2,4-triazol-3-yl]ethanone
• InChI: InChI=1S/C11H11N3O/c1-8-5-3-4-6-10(8)14-7-12-11(13-14)9(2)15/h3-7H,1-2H3
• InChI Key: METQFERGFWBEEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C=NC(=N2)C(=O)C
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol

Description

1-[1-(2-Methylphenyl)-1,2,4-triazol-3-yl]ethanone, also known as MET, is a chemical compound that has been widely used in scientific research. It is a triazole derivative that is commonly used as a building block in the synthesis of various compounds.

Scientific Research Applications

• Corrosion Inhibition : This compound has been studied as a corrosion inhibitor for mild steel in hydrochloric acid environments. Its inhibition efficiency increases with concentration and decreases with temperature. At a concentration of 0.5 mM and 303 K, the inhibition efficiency reached 95.10%. The surface morphology of the tested mild steel specimen showed inhibited corrosion on the surface in a corrosive environment. This compound's effectiveness as a corrosion inhibitor is attributed to its molecular structure, which includes nitrogen and oxygen atoms, as well as benzene and triazole rings (Jawad et al., 2020).

• Antimicrobial Activity : Derivatives of this compound have been synthesized and shown to have antimicrobial activities against both bacteria and fungi. In vitro antifungal evaluation indicated that several compounds had growth inhibitory effects on the tested fungus, and some showed special efficacy against Gram-negative bacteria (Bochao et al., 2017).

• Synthesis and Characterization : The compound has been used in the synthesis and characterization of various chemical structures. These include polymorphs, and derivatives with potential as antimicrobial agents. The processes often involve comprehensive characterization techniques like NMR, FTIR, and mass spectrometry, indicating its role in the development of novel chemical entities (Pye et al., 2010).

• Antioxidant and Antibacterial Properties : Novel series of compounds derived from this chemical have been synthesized and analyzed for their antioxidant and antibacterial properties. These studies highlight its potential in creating substances with significant high antioxidant activity (Saraç et al., 2020).

• Photophysical Characterization and X-Ray Structure Analysis : The compound has been used in the synthesis and photophysical characterization of various chemical structures, including the analysis of their crystal structures through X-ray diffraction. This indicates its importance in the field of material science and structural chemistry (C. Pye et al., 2010).

Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

Without knowledge of the specific targets of EN300-7541525, it is challenging to predict the exact biochemical pathways it affects. Compounds with similar structures have been found to influence various biochemical pathways, including signal transduction, metabolic processes, and cell cycle regulation .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of EN300-7541525. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .